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Compound of Interest

Compound Name: 11(E)-Vaccenyl methane sulfonate

Cat. No.: B15602288 Get Quote

A Note to Researchers: A comprehensive search for "11(E)-Vaccenyl methane sulfonate" and

its application in pest management did not yield specific field data or established protocols.

This document, therefore, provides a general framework and contextual information based on

related compounds and established principles in insecticide development. The methodologies

and pathways described below are illustrative and should be adapted based on empirical data

for any new active ingredient.

Part 1: Potential Mechanism of Action -
Acetylcholinesterase Inhibition
Many insecticides, including organophosphates and carbamates, function by inhibiting the

enzyme acetylcholinesterase (AChE).[1][2] Methanesulfonate esters have also been identified

as irreversible inhibitors of AChE, suggesting a potential, though unconfirmed, mechanism of

action for compounds like 11(E)-Vaccenyl methane sulfonate.[3][4]

Signaling Pathway of Acetylcholinesterase Inhibition

The following diagram illustrates the general mechanism of AChE inhibition. In a normal

synapse, AChE breaks down the neurotransmitter acetylcholine (ACh), terminating the nerve

signal. When an inhibitor is present, ACh accumulates in the synapse, leading to continuous

nerve stimulation, paralysis, and eventual death of the insect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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